Azane;6-[(11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl)oxy]-5-(6-carboxy-3,4,5-trisulfooxyoxan-2-yl)oxy-3,4-disulfooxyoxane-2-carboxylic acid
Azane;6-[(11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl)oxy]-5-(6-carboxy-3,4,5-trisulfooxyoxan-2-yl)oxy-3,4-disulfooxyoxane-2-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
111196-54-4
VCID:
VC0037664
InChI:
InChI=1S/C42H62O31S5.8H3N/c1-37(2)21-8-11-42(7)31(20(43)16-18-19-17-39(4,36(48)49)13-12-38(19,3)14-15-41(18,42)6)40(21,5)10-9-22(37)65-34-29(25(71-76(56,57)58)23(69-74(50,51)52)27(66-34)32(44)45)68-35-30(73-78(62,63)64)26(72-77(59,60)61)24(70-75(53,54)55)28(67-35)33(46)47;;;;;;;;/h16,19,21-31,34-35H,8-15,17H2,1-7H3,(H,44,45)(H,46,47)(H,48,49)(H,50,51,52)(H,53,54,55)(H,56,57,58)(H,59,60,61)(H,62,63,64);8*1H3
SMILES:
CC1(C2CCC3(C(C2(CCC1OC4C(C(C(C(O4)C(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)OC5C(C(C(C(O5)C(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)C)C(=O)C=C6C3(CCC7(C6CC(CC7)(C)C(=O)O)C)C)C)C.N.N.N.N.N.N.N.N
Molecular Formula:
C42H86N8O31S5
Molecular Weight:
1359.5 g/mol
Azane;6-[(11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl)oxy]-5-(6-carboxy-3,4,5-trisulfooxyoxan-2-yl)oxy-3,4-disulfooxyoxane-2-carboxylic acid
CAS No.: 111196-54-4
Main Products
VCID: VC0037664
Molecular Formula: C42H86N8O31S5
Molecular Weight: 1359.5 g/mol
![Azane;6-[(11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl)oxy]-5-(6-carboxy-3,4,5-trisulfooxyoxan-2-yl)oxy-3,4-disulfooxyoxane-2-carboxylic acid - 111196-54-4](/images/no_structure.jpg)
| CAS No. | 111196-54-4 |
|---|---|
| Product Name | Azane;6-[(11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl)oxy]-5-(6-carboxy-3,4,5-trisulfooxyoxan-2-yl)oxy-3,4-disulfooxyoxane-2-carboxylic acid |
| Molecular Formula | C42H86N8O31S5 |
| Molecular Weight | 1359.5 g/mol |
| IUPAC Name | azane;6-[(11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl)oxy]-5-(6-carboxy-3,4,5-trisulfooxyoxan-2-yl)oxy-3,4-disulfooxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C42H62O31S5.8H3N/c1-37(2)21-8-11-42(7)31(20(43)16-18-19-17-39(4,36(48)49)13-12-38(19,3)14-15-41(18,42)6)40(21,5)10-9-22(37)65-34-29(25(71-76(56,57)58)23(69-74(50,51)52)27(66-34)32(44)45)68-35-30(73-78(62,63)64)26(72-77(59,60)61)24(70-75(53,54)55)28(67-35)33(46)47;;;;;;;;/h16,19,21-31,34-35H,8-15,17H2,1-7H3,(H,44,45)(H,46,47)(H,48,49)(H,50,51,52)(H,53,54,55)(H,56,57,58)(H,59,60,61)(H,62,63,64);8*1H3 |
| Standard InChIKey | BEXVMDYLGCQWOP-UHFFFAOYSA-N |
| SMILES | CC1(C2CCC3(C(C2(CCC1OC4C(C(C(C(O4)C(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)OC5C(C(C(C(O5)C(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)C)C(=O)C=C6C3(CCC7(C6CC(CC7)(C)C(=O)O)C)C)C)C.N.N.N.N.N.N.N.N |
| Canonical SMILES | CC1(C2CCC3(C(C2(CCC1OC4C(C(C(C(O4)C(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)OC5C(C(C(C(O5)C(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)C)C(=O)C=C6C3(CCC7(C6CC(CC7)(C)C(=O)O)C)C)C)C.N.N.N.N.N.N.N.N |
| Synonyms | glycyrrhizin sulfate |
| PubChem Compound | 163842 |
| Last Modified | Nov 11 2021 |
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